6-Methyl-3-[(3-methylanilino)methylidene]pyran-2,4-dione

• IUPAC Name: 4-hydroxy-6-methyl-3-[(3-methylphenyl)iminomethyl]pyran-2-one
• InChI: InChI=1S/C14H13NO3/c1-9-4-3-5-11(6-9)15-8-12-13(16)7-10(2)18-14(12)17/h3-8,16H,1-2H3
• InChI Key: PHWCGUDNVRARSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N=CC2=C(C=C(OC2=O)C)O
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

“6-Methyl-3-[(3-methylanilino)methylidene]pyran-2,4-dione” is a molecule with a pyran-2,4-dione ring system. It has a molecular formula of C14H13NO3 and an average mass of 243.258 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a pyran-2,4-dione ring system. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis and Chemical Properties:

• Microwave-assisted cyclocondensation has been used for the rapid preparation of pyranoquinolines, involving the compound as a key intermediate (Razzaq & Kappe, 2007).
• The synthesis of 3-[(alkylamino)methylene]-6-methylpyridine-2,4(1H,3H)-diones, including the compound , has been explored using various condensation and ring-closing reactions (Prior et al., 2014).
• A study on the crystal structure of related compounds provided insights into their molecular properties (Hamdi, Speziale, & Jaud, 1994).

Biological Activities:

• The compound has been studied for its fungicidal and anticancer activities. The structures of such compounds were confirmed through various analytical techniques (Wang You-ming, 2007).
• Another research explored the cytotoxic properties of pyrano[4,3-c][2]benzopyran-1,6-dione derivatives, which include this compound, against various cancer cell lines (Mo et al., 2004).

Applications in Organic Synthesis:

• Its use in the efficient synthesis of chromeno[4,3-b]pyrano[3,4-e]pyridine-6,8-dione derivatives under mild conditions highlights its role in green chemistry applications (Sayahi et al., 2021).
• The compound has been utilized in the synthesis of fully functionalized iminolactones, demonstrating its versatility in organic chemistry (Shaabani et al., 2014).

Photophysical Studies:

• Studies on the fluorescent properties of related compounds have provided insights into their optical properties and potential applications in photophysics (Al-Kawkabani et al., 2017).